N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}quinoline-2-carboxamide

• IUPAC Name: N-[3-(3-pyridin-4-yl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl]quinoline-2-carboxamide
• InChI: InChI=1S/C26H17N7O/c34-26(23-9-8-17-4-1-2-7-21(17)29-23)28-20-6-3-5-19(16-20)22-10-11-24-30-31-25(33(24)32-22)18-12-14-27-15-13-18/h1-16H,(H,28,34)
• InChI Key: QFKXSPRTXJLDDE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)C(=O)NC3=CC=CC(=C3)C4=NN5C(=NN=C5C6=CC=NC=C6)C=C4
• Molecular Formula: C26H17N7O
• Molecular Weight: 443.5 g/mol

Description

“N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}quinoline-2-carboxamide” is a compound that contains a triazolo[4,3-b]pyridazin-6-yl moiety. This moiety is known to be present in a variety of compounds with diverse biological properties, including antibacterial, antimicrobial, anti-inflammatory, antifungal, antiviral, analgesic, and even potential anticancer activity.

Synthesis Analysis

The synthesis of compounds bearing a [1,2,4]triazolo[4,3-b]pyridazin-6-yl moiety has been extensively studied. One common method involves the reaction of acylhydrazides with carbon disulfide, followed by a hydrazination cyclization reaction. The resulting 4-amino-2,4-dihydro-[1,2,4]triazole-3-thiones can then be treated with various reagents such as acetic anhydrides, carboxylic acids, acid chlorides, triethyl orthoacetate, and nitriles to afford the target compounds.

Molecular Structure Analysis

The molecular structure of “N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}quinoline-2-carboxamide” can be characterized using various techniques such as IR, NMR, EI-MS, and elemental analysis. The structure of one compound was further confirmed by X-ray diffraction analysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}quinoline-2-carboxamide” can be characterized using various techniques. For example, the yield, melting point, and IR, NMR, and MS spectra can be obtained.

Scientific Research Applications

Anticancer Activity

. This makes it a potential candidate for the development of new anticancer drugs.

Antimicrobial Activity

. This suggests that it could be used in the development of new antimicrobial agents.

Analgesic and Anti-inflammatory Activity

. This indicates its potential use in pain management and treatment of inflammatory conditions.

Antioxidant Activity

. This suggests its potential use in the prevention and treatment of diseases caused by oxidative stress.

Antiviral Activity

. This makes it a potential candidate for the development of new antiviral drugs.

Enzyme Inhibition

. This suggests its potential use in the treatment of diseases related to these enzymes.

Future Directions

The future directions for “N-{3-[3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]phenyl}quinoline-2-carboxamide” could involve further exploration of its biological properties and potential applications. Given the diverse bio-properties of compounds containing a [1,2,4]triazolo[4,3-b]pyridazin-6-yl moiety, there could be potential for the development of novel and environmentally friendly pharmaceuticals and insecticides.

Mechanism of Action

Target of Action

The compound, also known as N-(3-(3-(pyridin-4-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)phenyl)quinoline-2-carboxamide, is a derivative of the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold . This class of compounds has been found to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects . .

Mode of Action

The mode of action of this compound is likely to involve specific interactions with different target receptors . The ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile . .

Biochemical Pathways

Given its pharmacological activities, it can be inferred that it may affect various pathways related to cancer, inflammation, microbial infections, and enzymatic reactions .

Pharmacokinetics

In silico pharmacokinetic and molecular modeling studies have been summarized for the 1,2,4-triazolo[3,4-b][1,3,4]thiadiazine scaffold

Result of Action

Given its pharmacological activities, it can be inferred that it may have cytotoxic effects, antimicrobial effects, analgesic and anti-inflammatory effects, antioxidant effects, antiviral effects, and enzyme inhibitory effects .